N-(3-ethoxypropyl)-2-iodobenzamide

• IUPAC Name: N-(3-ethoxypropyl)-2-iodobenzamide
• InChI: InChI=1S/C12H16INO2/c1-2-16-9-5-8-14-12(15)10-6-3-4-7-11(10)13/h3-4,6-7H,2,5,8-9H2,1H3,(H,14,15)
• InChI Key: DPFHAIUAUDQIHO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC=CC=C1I
• Molecular Formula: C12H16INO2
• Molecular Weight: 333.16 g/mol

Description

N-(3-ethoxypropyl)-2-iodobenzamide, commonly known as EIBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications as a radiotracer for imaging studies. EIBZ is a benzamide derivative that contains an iodine atom, making it useful for positron emission tomography (PET) imaging.

Mechanism of Action

EIBZ binds selectively to the S1R with high affinity, making it a useful radiotracer for imaging studies. The binding of EIBZ to the S1R is reversible and specific, allowing for accurate quantification of receptor density and distribution in vivo.
Biochemical and Physiological Effects
EIBZ has no known biochemical or physiological effects other than its binding affinity for the S1R. It is a non-toxic compound that is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of EIBZ is its high selectivity and affinity for the S1R, making it a useful tool for studying the receptor's role in various physiological and pathological processes. EIBZ is also relatively easy to synthesize, making it readily available for research purposes.
One limitation of EIBZ is its short half-life, which limits its usefulness in longitudinal studies. EIBZ also has limited tissue penetration due to its high lipophilicity, making it less useful for imaging deep-seated structures.

Future Directions

Future research on EIBZ is focused on developing new radiolabeled compounds that can overcome its limitations, such as longer half-life and better tissue penetration. There is also ongoing research on the role of the S1R in various neuropsychiatric disorders, which may lead to new diagnostic and therapeutic targets. Overall, EIBZ has significant potential as a tool for studying the S1R and its role in health and disease.

Scientific Research Applications

EIBZ has been extensively studied for its potential applications in N-(3-ethoxypropyl)-2-iodobenzamide imaging of the sigma-1 receptor (S1R). The S1R is a transmembrane protein that is involved in various physiological processes, including neurotransmission, cellular differentiation, and apoptosis. The S1R has also been implicated in several neuropsychiatric disorders, including depression, schizophrenia, and Alzheimer's disease.